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Compound of Interest

Compound Name: C16 PEG2000 Ceramide

Cat. No.: B15573570

Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling C16 PEG2000 Ceramide. The

following procedures ensure safe operational handling and disposal of this substance in a

laboratory setting.

I. Product Identification and Hazard Summary
C16 PEG2000 Ceramide is a polyethylene glycolylated ceramide, commonly used in the

formulation of lipid-based nanoparticles for drug delivery and cancer research.[1] While it is not

classified as a hazardous substance or mixture according to the provided Safety Data Sheets

(SDS), it is crucial to handle it with care to avoid potential irritation and contamination.[2] The

toxicological properties have not been fully investigated, warranting a cautious approach.[2]

Key Safety Information:
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Identifier Value

CAS Number 212116-78-4[2][3][4]

Appearance Powder[5]

Primary Hazards

Not classified as hazardous. Avoid inhalation,

and contact with eyes and skin.[2] May cause

respiratory irritation, skin irritation, and serious

eye irritation.[6]

Storage Store at -20°C for long-term stability.[3][4][5]

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the required PPE for handling C16 PEG2000 Ceramide in both powder

and solution forms.
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Body Part Powder Form Solution Form Rationale

Hands

Disposable nitrile

gloves (double-gloving

recommended)[7][8]

Disposable nitrile

gloves[8]

To prevent skin

contact. Double-

gloving provides extra

protection when

handling powders.[7]

Eyes
Safety goggles with

side shields[7][9]

Safety glasses with

side shields[9]

To protect eyes from

airborne particles and

splashes.

Respiratory
N95 respirator or use

in a ventilated hood

Use in a well-

ventilated area or

chemical fume hood

To prevent inhalation

of fine particles.

Body Laboratory coat[10] Laboratory coat[10]
To protect skin and

clothing from spills.

Feet Closed-toe shoes[10] Closed-toe shoes[10]

To protect feet from

spills and falling

objects.

III. Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow minimizes the risk of exposure and ensures the

integrity of the product.

A. Handling Powdered C16 PEG2000 Ceramide:

Preparation:

Ensure a clean and designated workspace, preferably within a chemical fume hood or a

ventilated enclosure.

Don all required PPE as outlined in the table above.

Have all necessary equipment (spatula, weighing paper, vials) ready.
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Weighing and Aliquoting:

Carefully open the container to avoid creating airborne dust.

Use a clean spatula to transfer the desired amount of powder onto weighing paper or

directly into a tared vial.

Work gently to minimize the generation of dust.

Close the container tightly immediately after use.

Solubilization:

If dissolving the powder, add the solvent slowly to the vial containing the powder.

Cap the vial and mix gently by vortexing or inverting until the solid is fully dissolved.

Solvents can include ethanol, DMSO, and Chloroform:Methanol.[3]

B. Handling C16 PEG2000 Ceramide in Solution:

Preparation:

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE for handling solutions.

Use in Experiments:

Use calibrated pipettes for accurate transfer of the solution.

Avoid splashes and aerosol generation.

Keep containers closed when not in use.

IV. Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is critical.
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Scenario Procedure

Powder Spill

1. Evacuate the immediate area to prevent

inhalation. 2. Wear appropriate PPE, including

respiratory protection. 3. Gently cover the spill

with a damp paper towel to avoid raising dust. 4.

Carefully sweep the material into a designated

waste container. 5. Clean the area with a wet

cloth or sponge.

Solution Spill

1. Absorb the spill with an inert absorbent

material (e.g., vermiculite, sand). 2. Collect the

absorbed material into a designated chemical

waste container. 3. Clean the spill area with an

appropriate solvent or detergent and wipe dry.

Skin Contact

1. Immediately wash the affected area with

copious amounts of water for at least 15

minutes.[2] 2. Remove contaminated clothing. 3.

Seek medical attention if irritation persists.

Eye Contact

1. Immediately flush the eyes with a gentle

stream of lukewarm water for at least 15

minutes, holding the eyelids open.[2] 2. Seek

immediate medical attention.

Inhalation

1. Move the individual to fresh air.[2] 2. If

breathing is difficult, provide oxygen. 3. Seek

medical attention.

Ingestion

1. Do NOT induce vomiting. 2. Rinse the mouth

with water.[2] 3. Seek immediate medical

attention.

V. Disposal Plan
Proper disposal of C16 PEG2000 Ceramide and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.
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Unused Product: Dispose of the substance in accordance with federal, state, and local

regulations.[2] Do not dispose of it down the drain.

Contaminated Materials: All disposable materials that have come into contact with C16
PEG2000 Ceramide (e.g., gloves, weighing paper, pipette tips, vials) should be considered

chemical waste.

Waste Collection:

Place all solid and liquid waste into clearly labeled, sealed, and appropriate chemical

waste containers.

Store waste containers in a designated, well-ventilated, and secure area.

Arrange for disposal through your institution's environmental health and safety (EHS)

office.

VI. Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of C16 PEG2000
Ceramide.
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Caption: Workflow for the safe handling of C16 PEG2000 Ceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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